Cas no 140911-32-6 (1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-)
140911-32-6 structure
Product Name:1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-
CAS No:140911-32-6
MF:C6H4BrClN4
MW:247.479758262634
CID:1308499
Update Time:2024-08-03
1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-
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- Inchi: 1S/C6H4BrClN4/c7-3-4-10-11-6-5(8)9-1-2-12(4)6/h1-2H,3H2
- InChI Key: GRWRWGNSHZETHQ-UHFFFAOYSA-N
- SMILES: C12=NN=C(CBr)N1C=CN=C2Cl
Computed Properties
- Exact Mass: 245.93092
Experimental Properties
- Density: 2.08±0.1 g/cm3(Predicted)
- PSA: 43.08
- pka: -1.87±0.30(Predicted)
1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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